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Introduction
Methyl 4-propionylbenzoate is a chemical compound of interest in various fields of chemical

research, including organic synthesis and medicinal chemistry. Its structure, featuring a para-

substituted aromatic ring with both an ester and a ketone functionality, presents a unique

spectroscopic fingerprint. A thorough understanding of its spectroscopic characteristics is

paramount for its identification, purity assessment, and for tracking its transformations in

chemical reactions. This guide provides a detailed exploration of the nuclear magnetic

resonance (NMR), infrared (IR), and mass spectrometry (MS) data of Methyl 4-
propionylbenzoate. In the absence of publicly available experimental spectra for this specific

molecule, this guide will present a predicted analysis based on the well-established

spectroscopic principles and data from closely related structural analogs.

Molecular Structure
The structural formula of Methyl 4-propionylbenzoate (C₁₁H₁₂O₃) is presented below. The

molecule consists of a central benzene ring substituted at the 1 and 4 positions with a methyl
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ester group and a propionyl group, respectively.

Caption: Molecular structure of Methyl 4-propionylbenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

Predicted ¹H NMR Data
The predicted ¹H NMR spectrum of Methyl 4-propionylbenzoate in a standard solvent like

CDCl₃ would exhibit distinct signals for the aromatic protons, the methyl ester protons, and the

protons of the propionyl group.

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.10 Doublet 2H
Aromatic (ortho to

ester)

~7.95 Doublet 2H
Aromatic (ortho to

ketone)

~3.90 Singlet 3H -OCH₃

~3.00 Quartet 2H -COCH₂CH₃

~1.20 Triplet 3H -COCH₂CH₃

Interpretation of the Predicted ¹H NMR Spectrum:

Aromatic Protons (δ ~7.95-8.10): The electron-withdrawing nature of both the ester and

ketone groups deshields the aromatic protons, shifting them downfield.[1] The protons ortho

to the ester group are expected to be slightly more deshielded than those ortho to the ketone

group, appearing as two distinct doublets.

Methyl Ester Protons (δ ~3.90): The three protons of the methyl ester group are in a similar

chemical environment and do not have any adjacent protons to couple with, thus they
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appear as a sharp singlet.

Propionyl Protons (δ ~3.00 and ~1.20): The methylene protons (-CH₂-) of the propionyl

group are adjacent to the carbonyl group, which deshields them, resulting in a downfield shift

to around 3.00 ppm. These protons are split into a quartet by the three neighboring methyl

protons. The terminal methyl protons (-CH₃) of the propionyl group are further from the

electron-withdrawing groups and appear upfield at approximately 1.20 ppm, split into a triplet

by the two adjacent methylene protons.

Predicted ¹³C NMR Data
The predicted ¹³C NMR spectrum will show distinct signals for each of the unique carbon atoms

in the molecule.

Chemical Shift (δ, ppm) Assignment

~199 Ketone C=O

~166 Ester C=O

~138 Aromatic C (para to ester)

~134 Aromatic C (para to ketone)

~130 Aromatic CH (ortho to ester)

~128 Aromatic CH (ortho to ketone)

~52 -OCH₃

~32 -COCH₂CH₃

~8 -COCH₂CH₃

Interpretation of the Predicted ¹³C NMR Spectrum:

Carbonyl Carbons (δ ~199 and ~166): The ketone carbonyl carbon is typically more

deshielded and appears further downfield than the ester carbonyl carbon.[2][3]

Aromatic Carbons (δ ~128-138): The quaternary carbons attached to the electron-

withdrawing groups will be the most deshielded of the aromatic carbons. The chemical shifts
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of the protonated aromatic carbons will be influenced by the nature of the para-substituent.

Aliphatic Carbons (δ ~8-52): The methyl carbon of the ester group will appear around 52

ppm. The methylene carbon of the propionyl group will be deshielded by the adjacent

carbonyl to around 32 ppm, while the terminal methyl carbon will be the most upfield signal

at approximately 8 ppm.

Experimental Protocol for NMR Spectroscopy
Caption: A generalized workflow for acquiring NMR spectra.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Predicted IR Data
The IR spectrum of Methyl 4-propionylbenzoate will be dominated by strong absorptions from

the two carbonyl groups.

Wavenumber (cm⁻¹) Intensity Assignment

~3050-3100 Medium Aromatic C-H stretch

~2850-2980 Medium Aliphatic C-H stretch

~1725 Strong Ester C=O stretch

~1685 Strong Ketone C=O stretch

~1600, ~1450 Medium Aromatic C=C stretch

~1280 Strong Ester C-O stretch

~1100-1200 Strong Aryl-ketone C-C stretch

Interpretation of the Predicted IR Spectrum:

C-H Stretching (3100-2850 cm⁻¹): The absorptions above 3000 cm⁻¹ are characteristic of C-

H stretching in the aromatic ring, while those below 3000 cm⁻¹ are due to the C-H stretching

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b104100/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-analysis-of-methyl-4-propionylbenzoate-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104100?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of the methyl and ethyl groups.[4]

Carbonyl Stretching (1725 and 1685 cm⁻¹): The ester carbonyl group is expected to have a

higher stretching frequency (~1725 cm⁻¹) compared to the aryl ketone carbonyl group

(~1685 cm⁻¹).[5][6] The conjugation of the ketone with the aromatic ring lowers its stretching

frequency.

Aromatic C=C Stretching (1600 and 1450 cm⁻¹): These absorptions are characteristic of the

carbon-carbon double bond stretching within the benzene ring.

C-O Stretching (~1280 cm⁻¹): A strong band corresponding to the C-O stretching of the ester

group is expected.[7]

Experimental Protocol for IR Spectroscopy
Caption: A standard workflow for obtaining an IR spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Predicted Mass Spectrum Data
The electron ionization (EI) mass spectrum of Methyl 4-propionylbenzoate is expected to

show a molecular ion peak and several characteristic fragment ions. The molecular weight of

Methyl 4-propionylbenzoate is 192.21 g/mol .[8]
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m/z Predicted Fragment Ion

192 [M]⁺ (Molecular ion)

163 [M - C₂H₅]⁺

161 [M - OCH₃]⁺

133 [M - C₂H₅ - CO]⁺

105 [C₆H₄CO]⁺

77 [C₆H₅]⁺

57 [C₂H₅CO]⁺

Interpretation of the Predicted Mass Spectrum:

Molecular Ion (m/z 192): The peak corresponding to the intact molecule with one electron

removed will be observed. Aromatic compounds typically show a relatively intense molecular

ion peak.[9]

Major Fragmentation Pathways:

Loss of the ethyl group (m/z 163): Cleavage of the bond between the carbonyl carbon and

the ethyl group of the propionyl moiety results in the loss of an ethyl radical (•C₂H₅).

Loss of the methoxy group (m/z 161): Alpha-cleavage at the ester functionality can lead to

the loss of a methoxy radical (•OCH₃).

Formation of the benzoyl cation (m/z 105): A common fragmentation for benzoate esters is

the formation of the stable benzoyl cation.[10]

Formation of the propionyl cation (m/z 57): Cleavage of the bond between the aromatic

ring and the propionyl group can generate the propionyl cation.
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[M]⁺˙ (m/z 192)

[M - C₂H₅]⁺ (m/z 163)
- •C₂H₅

[M - OCH₃]⁺ (m/z 161)- •OCH₃

[C₂H₅CO]⁺ (m/z 57)

 

[C₆H₄COOCH₃]⁺ (m/z 135)

- •COC₂H₅

[C₆H₄CO]⁺ (m/z 105)- •CH₃

Click to download full resolution via product page

Caption: Predicted major fragmentation pathways for Methyl 4-propionylbenzoate in EI-MS.

Experimental Protocol for Mass Spectrometry
Caption: A simplified workflow for mass spectrometry analysis.

Conclusion
This technical guide has provided a detailed, albeit predictive, overview of the key

spectroscopic data for Methyl 4-propionylbenzoate. The predicted ¹H NMR, ¹³C NMR, IR, and

MS data, along with their interpretations, offer a comprehensive spectroscopic profile that can

aid researchers in the identification and characterization of this compound. The provided

experimental protocols serve as a practical reference for acquiring high-quality spectroscopic

data. As with any predictive analysis, experimental verification remains the gold standard, and

it is hoped that this guide will serve as a valuable resource for future experimental studies on

Methyl 4-propionylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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